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Compound of Interest

Compound Name: N-Acetyl-D-leucine

Cat. No.: B556442 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of N-Acetyl-D-
leucine

This technical guide provides a comprehensive overview of the fundamental chemical and

physical properties of N-Acetyl-D-leucine, tailored for researchers, scientists, and

professionals in drug development. This document collates essential data, outlines detailed

experimental methodologies, and presents visual representations of key processes.

Chemical and Physical Properties
N-Acetyl-D-leucine is the N-acetylated derivative of the D-enantiomer of the amino acid

leucine.[1] It is classified as an N-acetyl-D-amino acid.[1]
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Identifier Value Reference

IUPAC Name
(2R)-2-acetamido-4-

methylpentanoic acid
[2][3]

CAS Number 19764-30-8 [2]

Molecular Formula C8H15NO3

Molecular Weight 173.21 g/mol

Canonical SMILES
CC(C)C--INVALID-LINK--

C(O)=O

InChI Key
WXNXCEHXYPACJF-

SSDOTTSWSA-N

Synonyms
N-Acetyl-R-Leucine, Ac-D-Leu-

OH

Physicochemical Properties
Property Value Reference

Appearance
White to off-white crystalline

powder

Melting Point 176-177°C

Optical Rotation +24.0 ± 2.0° (c=5 in ethanol)

Purity ≥98%

Solubility
Solvent Solubility Reference

DMF 30 mg/mL

DMSO 30 mg/mL

Ethanol 1 mg/mL

DMSO:PBS (pH 7.2) (1:4) 0.20 mg/mL
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Experimental Protocols
Synthesis of N-Acetyl-D-leucine
A common laboratory-scale synthesis of N-Acetyl-D-leucine involves the acetylation of D-

leucine.

Objective: To synthesize N-Acetyl-D-leucine from D-leucine.

Methodology:

Reaction Setup: Dissolve D-leucine in deionized water in a four-neck flask equipped with a

mechanical stirrer and two dropping funnels.

Acetylation: Simultaneously and slowly add acetic anhydride and a 20% aqueous sodium

hydroxide (NaOH) solution dropwise to the stirred D-leucine solution over a period of 3 to 4

hours. The NaOH is used to maintain an alkaline pH, which facilitates the reaction.

Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).

Acidification: After the reaction is complete, acidify the mixture to a pH of 2.5-3.0 with

hydrochloric acid (HCl) to precipitate the N-Acetyl-D-leucine.

Isolation and Purification: Collect the precipitate by filtration, wash it with cold water, and dry

it. Further purification can be achieved by recrystallization from a suitable solvent system,

such as ethanol/water.
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Synthesis of N-Acetyl-D-leucine
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Role of N-Acetyl-D-leucine in Biofilm Disassembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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